Cas no 2096986-29-5 (4-(3-azidopropoxy)-3-methoxybenzoic acid)

• Product Name: 4-(3-azidopropoxy)-3-methoxybenzoic acid
• CAS No: 2096986-29-5
• MF: C₁₁H₁₃N₃O₄
• MW: 251.238622426987
• CID: 5094580
• Update Time: 2025-06-14

4-(3-azidopropoxy)-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3-azidopropoxy)-3-methoxy-
• 4-(3-azidopropoxy)-3-methoxybenzoic acid

• Inchi： 1S/C11H13N3O4/c1-17-10-7-8(11(15)16)3-4-9(10)18-6-2-5-13-14-12/h3-4,7H,2,5-6H2,1H3,(H,15,16)
• InChI Key： VTXBERAIBRCEHU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OCCCN=[N+]=[N-])C(OC)=C1

Additional information on 4-(3-azidopropoxy)-3-methoxybenzoic acid

Comprehensive Overview of 4-(3-azidopropoxy)-3-methoxybenzoic acid (CAS No. 2096986-29-5)

4-(3-azidopropoxy)-3-methoxybenzoic acid (CAS No. 2096986-29-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, bioconjugation, and materials science. This compound, characterized by its azide functional group and benzoic acid moiety, serves as a versatile building block for click chemistry applications. Its unique structure enables efficient bioorthogonal reactions, making it invaluable for labeling biomolecules, designing drug delivery systems, and developing advanced polymeric materials.

The growing interest in click chemistry and bioconjugation techniques has propelled the demand for compounds like 4-(3-azidopropoxy)-3-methoxybenzoic acid. Researchers are increasingly exploring its potential in proteomics, glycobiology, and nanotechnology. For instance, its azide group facilitates Cu-free click reactions with alkynes, a feature highly sought after in live-cell imaging and targeted drug delivery. This aligns with current trends in precision medicine and theranostics, where site-specific modifications are critical.

From a synthetic perspective, 4-(3-azidopropoxy)-3-methoxybenzoic acid is synthesized through a multi-step process involving the introduction of an azidopropyl side chain to a methoxybenzoic acid scaffold. The compound’s high purity and stability under physiological conditions make it suitable for in vitro and in vivo applications. Its solubility in polar organic solvents further enhances its utility in laboratory settings.

Recent advancements in bioorthogonal chemistry have highlighted the role of 4-(3-azidopropoxy)-3-methoxybenzoic acid in antibody-drug conjugates (ADCs) and fluorescent probes. The compound’s ability to form stable triazole linkages without cytotoxic copper catalysts addresses key challenges in biocompatibility. This has led to its adoption in cancer research, where tumor-targeting ligands require precise conjugation strategies.

In the context of materials science, this compound contributes to the development of smart polymers and self-healing materials. Its reactive azide group allows for cross-linking with other functionalized monomers, enabling the creation of tailored material properties. Such innovations are pivotal in industries ranging from biomedical engineering to flexible electronics.

As the scientific community continues to explore sustainable chemistry, 4-(3-azidopropoxy)-3-methoxybenzoic acid stands out for its compatibility with green synthesis protocols. Researchers are optimizing its production to minimize waste and energy consumption, aligning with global environmental regulations. This focus on eco-friendly methodologies ensures its relevance in future industrial applications.

For those seeking detailed spectroscopic data or synthetic protocols, 4-(3-azidopropoxy)-3-methoxybenzoic acid is well-documented in peer-reviewed journals. Its NMR spectra, HPLC profiles, and mass spectrometry data are readily available, facilitating reproducibility in research. This transparency supports its widespread use in academic and industrial laboratories worldwide.

In summary, 4-(3-azidopropoxy)-3-methoxybenzoic acid (CAS No. 2096986-29-5) exemplifies the intersection of chemical innovation and practical utility. Its applications span drug discovery, diagnostics, and advanced materials, making it a cornerstone of modern molecular design. As research progresses, its role in emerging technologies is expected to expand, solidifying its position as a critical tool for scientists and engineers alike.